8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline

• IUPAC Name: 8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline
• InChI: InChI=1S/C17H16ClNO/c18-12-6-7-15-14(10-12)17-13(8-9-20-17)16(19-15)11-4-2-1-3-5-11/h1-7,10,13,16-17,19H,8-9H2
• InChI Key: FNZXKBQNQHNXPH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2C1C(NC3=C2C=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C17H16ClNO
• Molecular Weight: 285.8 g/mol

Description

8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is a heterocyclic compound with potential biological applications. It has been synthesized using various methods and studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The exact mechanism of action of 8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is not fully understood, but it is thought to involve the inhibition of various cellular pathways involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline can induce apoptosis in cancer cells, inhibit angiogenesis, and decrease the expression of various oncogenes. It has also been shown to decrease the production of pro-inflammatory cytokines and inhibit the activation of NF-κB.

Advantages and Limitations for Lab Experiments

One advantage of using 8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline in lab experiments is its potential as a novel anticancer and anti-inflammatory agent. However, its limitations include its low solubility in water and potential toxicity to normal cells.

Future Directions

For research on 8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline include investigating its potential as a combination therapy with other anticancer agents, optimizing its synthesis for higher yields and purity, and studying its pharmacokinetics and toxicity in vivo. It may also be studied for its potential as an anti-infective agent, as it has been shown to inhibit the growth of various bacteria and fungi in vitro.

Synthesis Methods

One of the most common methods for synthesizing 8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is through a one-pot, three-component reaction involving 2-aminoaryl ketones, aldehydes, and 2-chloroacetophenones. This method has been optimized for higher yields and purity.

Scientific Research Applications

8-chloro-4-phenyl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline has been studied for its potential as an anticancer agent, as it has shown cytotoxic effects on various cancer cell lines in vitro. It has also been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.